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Cat. No.: B1149788 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Angophorol, a novel flavonoid-like natural product, has demonstrated significant potential in

preclinical studies for its anti-inflammatory and neuroprotective properties. To further

investigate its in vivo pharmacokinetics, biodistribution, and target engagement, a reliable

method for radiolabeling Angophorol is essential. This document provides a detailed protocol

for the radioiodination of Angophorol with Iodine-125 ([¹²⁵I]), a gamma-emitting radionuclide

suitable for preclinical in vivo imaging and biodistribution studies. The protocol is based on the

well-established Chloramine-T method for electrophilic radioiodination of phenolic compounds.

Hypothetical Structure of Angophorol
For the purpose of this protocol, Angophorol is assumed to be a flavonoid with a phenolic

hydroxyl group, making it a suitable candidate for radioiodination. The proposed structure is

presented below:
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Hypothetical Signaling Pathway of Angophorol
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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